4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]benzamide
• InChI: InChI=1S/C23H26N2O2/c1-23(2,3)18-9-6-16(7-10-18)21(26)24-19-11-8-15-12-13-25(20(15)14-19)22(27)17-4-5-17/h6-11,14,17H,4-5,12-13H2,1-3H3,(H,24,26)
• InChI Key: CZGMQCHVDVQVOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC3=C(CCN3C(=O)C4CC4)C=C2
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol

Description

4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide, also known as CCG-63802, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent.

Mechanism of Action

4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide inhibits the activity of CK2 by binding to the protein and blocking its enzymatic activity. This leads to a decrease in the phosphorylation of target proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In neurodegenerative diseases, it has been shown to reduce the accumulation of toxic protein aggregates. In inflammation, it has been shown to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide in lab experiments is its specificity for CK2. This allows researchers to study the effects of inhibiting CK2 without affecting other cellular processes. However, a limitation of using 4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide is its low solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for the study of 4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide. One direction is to explore its potential use in combination with other therapeutic agents for the treatment of cancer, neurodegenerative diseases, and inflammation. Another direction is to develop more soluble analogs of 4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide for easier administration in experiments. Additionally, further research is needed to fully understand the mechanism of action of 4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide and its effects on cellular processes.

Scientific Research Applications

4-(tert-butyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)benzamide has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to inhibit the activity of a protein called Casein Kinase 2 (CK2), which plays a role in many cellular processes including cell growth, proliferation, and differentiation. Inhibition of CK2 has been linked to the treatment of cancer, neurodegenerative diseases, and inflammation.